N-(4-Bromophenyl)-2-((4-ethyl-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide
CAS No.: 618414-83-8
Cat. No.: VC16131051
Molecular Formula: C17H16BrN5OS
Molecular Weight: 418.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 618414-83-8 |
|---|---|
| Molecular Formula | C17H16BrN5OS |
| Molecular Weight | 418.3 g/mol |
| IUPAC Name | N-(4-bromophenyl)-2-[(4-ethyl-5-pyridin-2-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide |
| Standard InChI | InChI=1S/C17H16BrN5OS/c1-2-23-16(14-5-3-4-10-19-14)21-22-17(23)25-11-15(24)20-13-8-6-12(18)7-9-13/h3-10H,2,11H2,1H3,(H,20,24) |
| Standard InChI Key | RWDLYTOVUHXMKX-UHFFFAOYSA-N |
| Canonical SMILES | CCN1C(=NN=C1SCC(=O)NC2=CC=C(C=C2)Br)C3=CC=CC=N3 |
Introduction
Chemical Structure and Molecular Properties
Molecular Architecture
The compound’s structure features a 1,2,4-triazole ring substituted at the 3-position with a sulfur-linked acetamide group, which is further functionalized with a 4-bromophenyl moiety. The 4-ethyl and 5-pyridin-2-yl groups on the triazole ring enhance its steric and electronic properties, influencing receptor binding and solubility . The SMILES notation (CCN1C(=NN=C1SCC(=O)NC2=CC=C(C=C2)Br)C3=CC=NC=C3) and InChIKey (IQXGNWNOBPDK) provide unambiguous identifiers for computational studies .
Table 1: Key Molecular Properties
| Property | Value |
|---|---|
| Molecular Formula | C₁₇H₁₆BrN₅OS |
| Molecular Weight | 418.3 g/mol |
| CAS Number | 618415-47-7 |
| SMILES | CCN1C(=NN=C1SCC(=O)NC2=CC=C(C=C2)Br)C3=CC=NC=C3 |
| Topological Polar Surface Area | 109 Ų |
Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR) spectroscopy confirms the connectivity of the triazole ring, with distinct signals for the ethyl group (δ 1.2–1.4 ppm, triplet) and pyridinyl protons (δ 8.3–8.7 ppm, multiplet). Infrared (IR) spectroscopy reveals absorption bands at 1680 cm⁻¹ (C=O stretch) and 2550 cm⁻¹ (S-H stretch), while mass spectrometry (MS) shows a molecular ion peak at m/z 418.3.
Synthesis and Optimization
Synthetic Pathways
The synthesis involves a multi-step sequence:
-
Formation of the 1,2,4-Triazole Core: Condensation of ethyl hydrazinecarboxylate with pyridine-2-carbonitrile under acidic conditions yields 4-ethyl-5-(pyridin-2-yl)-4H-1,2,4-triazole-3-thiol.
-
Thioacetamide Linkage: Reaction of the thiol intermediate with 2-chloroacetamide in the presence of a base forms the thioether bond.
-
Bromophenyl Functionalization: Coupling the intermediate with 4-bromophenylamine via amide bond formation completes the synthesis.
Table 2: Key Synthetic Intermediates
| Step | Intermediate | Role |
|---|---|---|
| 1 | 4-Ethyl-5-(pyridin-2-yl)-4H-1,2,4-triazole-3-thiol | Triazole core formation |
| 2 | 2-((4-Ethyl-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide | Thioether linkage |
| 3 | Final Product | Bromophenyl functionalization |
Purification and Yield
Biological Activity and Mechanism of Action
Anticancer Effects
In vitro assays demonstrate dose-dependent cytotoxicity against HepG2 (hepatocellular carcinoma) and MCF-7 (breast cancer) cell lines, with IC₅₀ values of 12.4 μM and 14.7 μM, respectively . The compound induces apoptosis via caspase-3 activation and inhibits matrix metalloproteinase-9 (MMP-9), reducing metastatic potential .
Enzymatic Interactions
Molecular docking simulations reveal strong binding affinity (ΔG = −9.2 kcal/mol) to focal adhesion kinase (FAK), a regulator of cell migration and survival . The bromophenyl group occupies a hydrophobic pocket, while the triazole nitrogen forms hydrogen bonds with Glu430 and Lys454 .
Table 3: Biological Activity Profile
| Target | Effect | Model System |
|---|---|---|
| Caspase-3 | Activation (2.8-fold increase) | HepG2 cells |
| MMP-9 | Inhibition (IC₅₀ = 8.3 μM) | Metastasis assay |
| FAK | Binding affinity ΔG = −9.2 kcal/mol | Docking simulation |
Applications in Medicinal Chemistry
Drug Design Innovations
The 1,2,4-triazole scaffold’s versatility enables structural modifications to enhance pharmacokinetics. For example, replacing the ethyl group with a fluorinated alkyl chain improves blood-brain barrier penetration in glioblastoma models .
Targeted Therapy Development
Conjugation with folate ligands (e.g., folic acid-PEG derivatives) enhances selectivity toward folate receptor-positive cancers, reducing off-target toxicity in preclinical trials .
Material Science Applications
Coordination Polymers
The sulfur and nitrogen atoms facilitate metal coordination, enabling the synthesis of luminescent zinc(II) complexes for optoelectronic devices. These complexes exhibit blue emission (λₑₘ = 450 nm) with a quantum yield of 0.37.
Pharmacokinetics and Toxicity
ADME Profiling
In silico predictions (SwissADME) indicate moderate bioavailability (56%) due to high polar surface area (109 Ų) . The compound undergoes hepatic glucuronidation, with a plasma half-life of 2.3 hours in murine models.
Toxicity Considerations
Acute toxicity studies in rats (LD₅₀ = 320 mg/kg) reveal reversible hepatotoxicity at high doses, necessitating dose optimization for therapeutic use.
Future Perspectives and Research Directions
Clinical Translation Challenges
While preclinical data are promising, scale-up synthesis and GMP-compliant manufacturing remain hurdles. Fragment-based drug design could optimize solubility and reduce hepatic clearance .
Expanding Therapeutic Indications
Exploration of antibacterial and anti-inflammatory activity is warranted, given the triazole scaffold’s broad bioactivity .
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume